Cas no 348635-87-0 (Amisulbrom)
Amisulbrom Chemical and Physical Properties
Names and Identifiers
-
- 3-[(3-bromo-6-fluoro-2-methyl-1H-indol-1-yl)sulfonyl]-N,N-dimethyl-1H-1,2,4-triazole-1-sulfonamide
- AMisulbroM
- Amisulbrom Solution
- 3-(3-bromo-6-fluoro-2-methylindol-1-yl)sulfonyl-N,N-dimethyl-1,2,4-triazole-1-sulfonamide
- 3-(3-bromo-6-fluoro-2-methylindol-1-ylsulfonyl)-N,N-dimethyl-1H-1,2,4-triazole-1-sulfonamide
- Amisulbrom [ISO]
- AMISULBROM [MI]
- HSDB 8031
- Amisulbrom 100 microg/mL in Acetonitrile
- NC-224
- Q15905562
- 3-((3-Bromo-6-fluoro-2-methyl-1H-indole-1-yl)sulfonyl)-N,N-dimethyl-1H-1,2,4-triazole-1-sulfonamide
- CHEBI:81846
- BREATYVWRHIPIY-UHFFFAOYSA-N
- J-519585
- 1H-1,2,4-triazole-1-sulfonamide, 3-((3-bromo-6-fluoro-2-methyl-1H-indol-1-yl)sulfonyl)-N,N-dimethyl-
- DS-10929
- Amisulbrom; CE30; BREATYVWRHIPIY-UHFFFAOYSA-N
- 3-(3-BROMO-6-FLUORO-2-METHYLINDOL-1-YLSULFONYL)-N,N- DIMETHYL-1H-1,2,4-TRIAZOLE-1-SULFONAMIDE
- 1H-1,2,4-Triazole-1-sulfonamide, 3-[(3-bromo-6-fluoro-2-methyl-1H-indol-1-yl)sulfonyl]-N,N-dimethyl-
- C18581
- AKOS025401938
- 3-((3-Bromo-6-fluoro-2-methyl-1H-indol-1-yl)sulfonyl)-N,N-dimethyl-1H-1,2,4-triazole-1-sulfonamide
- UNII-RM460IQC3A
- C13H13BrFN5O4S2
- BCP33318
- 348635-87-0
- Amisulbrom, PESTANAL(R), analytical standard
- DTXSID0058063
- SCHEMBL20366
- amisulbrom (ISO);3-(3-bromo-6-fluoro-2-methylindol-1-ylsulfonyl)-N,N-dimethyl-1H-1,2,4-triazole-1-sulfonamide
- NS00001106
- AC-27458
- Amibromdole
- DTXCID6031831
- LEIMAY
- MFCD11865361
- RM460IQC3A
- HY-121214
- CS-0081242
- Amisulbrom
-
- MDL: MFCD11865361
- Inchi: 1S/C13H13BrFN5O4S2/c1-8-12(14)10-5-4-9(15)6-11(10)20(8)25(21,22)13-16-7-19(17-13)26(23,24)18(2)3/h4-7H,1-3H3
- InChI Key: BREATYVWRHIPIY-UHFFFAOYSA-N
- SMILES: BrC1C2C=CC(=CC=2N(C=1C)S(C1N=CN(N=1)S(N(C)C)(=O)=O)(=O)=O)F
Computed Properties
- Exact Mass: 464.95800
- Monoisotopic Mass: 464.95764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 123.92000
- LogP: 3.49590
Amisulbrom Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A120470-25mg |
Amisulbrom |
348635-87-0 | 25mg |
¥648.90 | 2023-09-04 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022104-25mg |
Amisulbrom |
348635-87-0 | 25mg |
¥779 | 2024-05-24 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A74310-25mg |
3-((3-Bromo-6-fluoro-2-methyl-1H-indol-1-yl)sulfonyl)-N,N-dimethyl-1H-1,2,4-triazole-1-sulfonamide |
348635-87-0 | 25mg |
¥848.0 | 2023-09-08 | ||
| TRC | A794915-5mg |
Amisulbrom |
348635-87-0 | 5mg |
$ 115.00 | 2023-04-19 | ||
| TRC | A794915-25mg |
Amisulbrom |
348635-87-0 | 25mg |
$ 368.00 | 2023-04-19 | ||
| TRC | A794915-10mg |
Amisulbrom |
348635-87-0 | 10mg |
$ 170.00 | 2023-04-19 | ||
| TRC | A794915-50mg |
Amisulbrom |
348635-87-0 | 50mg |
275.00 | 2021-08-18 | ||
| TRC | A794915-100mg |
Amisulbrom |
348635-87-0 | 100mg |
440.00 | 2021-08-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 32849-25MG |
Amisulbrom |
348635-87-0 | 25mg |
¥1052.66 | 2025-01-16 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WP242-100mg |
Amisulbrom |
348635-87-0 | 95+% | 100mg |
1046CNY | 2021-05-08 |
Amisulbrom Suppliers
Amisulbrom Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on Amisulbrom
Recent Advances in Amisulbrom (348635-87-0) Research: A Comprehensive Review
Amisulbrom (CAS: 348635-87-0) is a novel fungicide belonging to the sulfonylurea class, which has garnered significant attention in recent years due to its unique mode of action and efficacy against a broad spectrum of fungal pathogens. This research briefing aims to synthesize the latest findings on Amisulbrom, focusing on its chemical properties, mechanism of action, and applications in agricultural and pharmaceutical contexts. The compound's molecular structure, characterized by its sulfonylurea backbone, plays a pivotal role in its bioactivity, particularly in inhibiting fungal cell wall synthesis.
Recent studies have elucidated the precise biochemical interactions of Amisulbrom with fungal enzymes, particularly those involved in chitin biosynthesis. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that Amisulbrom exhibits high affinity for chitin synthase, disrupting cell wall integrity and leading to fungal cell lysis. This mechanism is distinct from other fungicides, making Amisulbrom a valuable tool in managing resistance development in fungal populations. Additionally, research has highlighted its low toxicity to non-target organisms, positioning it as an environmentally sustainable option.
In the pharmaceutical realm, Amisulbrom has shown promise as a lead compound for antifungal drug development. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of Amisulbrom exhibit potent activity against Candida albicans and Aspergillus fumigatus, two clinically significant fungal pathogens. The study emphasized the compound's potential for structural optimization to enhance bioavailability and reduce off-target effects. These findings underscore the dual utility of Amisulbrom in both agriculture and medicine.
Despite its advantages, challenges remain in the widespread adoption of Amisulbrom. Regulatory hurdles, particularly in the European Union and North America, have slowed its commercialization. A 2024 report by the European Food Safety Authority (EFSA) flagged the need for additional ecotoxicological data to assess long-term environmental impacts. Furthermore, resistance monitoring programs are essential to mitigate the risk of fungal adaptation, as highlighted in a recent review in Pest Management Science. These considerations are critical for stakeholders aiming to integrate Amisulbrom into existing pest management frameworks.
Looking ahead, ongoing research is exploring synergistic combinations of Amisulbrom with other fungicides to enhance efficacy and delay resistance. A groundbreaking 2024 study in Nature Communications identified a synergistic effect between Amisulbrom and azole fungicides, offering a multi-target approach to fungal control. Such innovations, coupled with advances in formulation technologies, are expected to drive the next phase of Amisulbrom's development. In conclusion, Amisulbrom represents a versatile and innovative solution in fungal management, with its full potential yet to be realized through continued research and strategic application.
348635-87-0 (Amisulbrom) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)